Cas no 606-58-6 (Toyocamycin)

• Product Name: Toyocamycin
• CAS No: 606-58-6
• MF: C₁₂H₁₃N₅O₄
• MW: 291.262721776962
• MDL: MFCD00866513
• CID: 503114
• PubChem ID: 247955
• Update Time: 2025-10-13

Toyocamycin Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,4-amino-7-b-D-ribofuranosyl-
• 4-AMINO-5-CYANO-7-(β-D-RIBOFURANOSYL)PYRROLO[2,3-D]PYRIMIDINE
• 4-AMINO-7-ß-D-RIBOFURANOSYL-7H-PYRROLO[2,3-D]PYRIMIDINE-5-CARBONITRILE
• Toyocamycin
• 7-Cyano-7-deazaadenosine
• a-399-y4
• e-212
• e-212-1
• siromycin
• unamycin-b
• uramycinb
• vengicide
• toyocamicin
• Vengicide; Toyocamycin
• CHEMBL99668
• 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-amino-7-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-beta-D-ribofuranosyl-
• 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• Antibiotic E212
• NSC 99843
• 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• CHEBI:134606
• XOKJUSAYZUAMGJ-WOUKDFQISA-N
• Ara-toyocamycine
• 4-Amino-5-cyano-7-(beta-d-ribofuranosyl)pyrrolo[2,3-d]pyrimidine
• 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• {7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,} 4-amino-7-.beta.-D-ribofuranosyl-
• 4-Amino-7-beta-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
• 4-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• Unamycin B
• CS-0026179
• SCHEMBL336095
• Cyanotubericidin
• Uramycin B
• TO1
• Antibiotic 1037
• 7-Deaza-7-cyanoadenosine
• Neuro 000027
• 4-26-00-01419 (Beilstein Handbook Reference)
• BDBM50049823
• Q27282806
• 606-58-6
• 4-Amino-7-.beta.-D-ribofuranosyl-7H-pyrrolo(2,3-d)pyrimidine-5-carbonitrile
• Toyocamycin, >=98% (HPLC), from Streptomyces rimosus
• NSC-99843
• NSC 63701
• NSC-63701
• cid_247955
• DB13916
• 4-amino-7-(beta-D-ribofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• AKOS027380922
• 4-Amino-7-(3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile(toyocamycin)
• Ahygroscopin-B
• BRN 0048454
• HY-103248
• NS00011705
• 4-Amino-5-cyano-7-(D-ribofuranosyl)-7H-pyrrolo(2,3-d)pyrimidine
• L7995C4D7F
• Antibiotic A-399-Y4
• UNII-L7995C4D7F
• TOYOCAMYCIN [MI]
• 3re4
• VengicideVengicide
• DTXSID801031395
• 4-Aminopyrrolo[2,3-d]pyrimidine-5-carbonitrile 7-(beta-D-ribofuranoside)
• Naritheracin
• Neuro_000027
• Antibiotic E 212
• NSC63701
• FT-0773001
• CCG-102453
• B181008
• MLS002702992
• F82140
• CHEMBL102397
• SCHEMBL6674952
• XOKJUSAYZUAMGJ-UHFFFAOYSA-N
• Toyocamycin nucleoside
• NSC99843
• 4-amino-7-pentofuranosyl-7h-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
• B 181008
• 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
• HMS3872J03
• NCI60_012274
• NCI60_042246
• DTXSID90871786
• SMR001566801
• A936319
• 7H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-.beta.-D-ribofuranosyl-
• B 181008 Vengicide Unamycin B TOYOCAMYCIN TOYOCAMYCIN Toyocamycin ANTIBIOTIC 1037 Antibiotic 1037 Antibiotic E 212 Toyocamycin nucleoside
• 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)pyrrolo(2,3-d)pyrimidine-5-carbonitrile
• Antibiotic 1037?
• BRD-K26420709-001-01-7
• Deazacyanoadenosine
• Toyokamycin
• DA-68279

• MDL： MFCD00866513
• Inchi： 1S/C12H13N5O4/c13-1-5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)21-12/h2,4,6,8-9,12,18-20H,3H2,(H2,14,15,16)/t6-,8-,9-,12-/m1/s1
• InChI Key： XOKJUSAYZUAMGJ-WOUKDFQISA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O

Computed Properties

• Exact Mass: 291.09700
• Monoisotopic Mass: 291.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.3067 (rough estimate)
• Melting Point: 243°; mp 239-243°
• Boiling Point: 433.28°C (rough estimate)
• Flash Point: 389.9°C
• Refractive Index: 1.7000 (estimate)
• Solubility: DMSO: soluble0.90 - 1.10mg/mL, clear, colorless
• PSA: 150.44000
• LogP: -0.92212
• Specific Rotation: D16 -45.7° (c = 1.05 in 0.1N HCl)

Toyocamycin Security Information

• Toxicity：LD100 s.c. in mice: 10-20 mg/kg (Nishimura)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides Pyrrolopyrimidine nucleosides and nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrrolopyrimidine nucleosides and nucleotides